Cas no 1604448-09-0 (5-{[(3S)-3-Methylpiperazin-1-yl]methyl}pyrimidine)

• Product Name: 5-{[(3S)-3-Methylpiperazin-1-yl]methyl}pyrimidine
• CAS No: 1604448-09-0
• MF: C₁₀H₁₆N₄
• MW: 192.260841369629
• MDL: MFCD29938770
• CID: 4780983
• Update Time: 2025-11-02

5-{[(3S)-3-Methylpiperazin-1-yl]methyl}pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-{[(3S)-3-methylpiperazin-1-yl]methyl}pyrimidine
• 5-{[(3S)-3-Methylpiperazin-1-yl]methyl}pyrimidine

• MDL： MFCD29938770
• Inchi： 1S/C10H16N4/c1-9-6-14(3-2-13-9)7-10-4-11-8-12-5-10/h4-5,8-9,13H,2-3,6-7H2,1H3/t9-/m0/s1
• InChI Key： ZONWYBHYAVBBDC-VIFPVBQESA-N
• SMILES： N1(CC2=CN=CN=C2)CCN[C@@H](C)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: -0.2
• Topological Polar Surface Area: 41

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 5-{[(3S)-3-Methylpiperazin-1-yl]methyl}pyrimidine

5-{[(3S)-3-Methylpiperazin-1-yl]methyl}pyrimidine (CAS No. 1604448-09-0): A Comprehensive Overview

5-{[(3S)-3-Methylpiperazin-1-yl]methyl}pyrimidine (CAS No. 1604448-09-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, featuring a pyrimidine core linked to a (3S)-3-methylpiperazine moiety, exhibits unique structural and functional properties. Its molecular formula is C10H16N4, and it is often explored for its potential in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents.

The 5-{[(3S)-3-Methylpiperazin-1-yl]methyl}pyrimidine scaffold is notable for its versatility in medicinal chemistry. Researchers are increasingly interested in its role as a building block for designing novel bioactive molecules. The compound's chiral center at the 3-position of the piperazine ring adds to its stereochemical complexity, making it a valuable intermediate in asymmetric synthesis. Recent studies highlight its potential in targeting protein-protein interactions and modulating enzymatic activity, which aligns with current trends in precision medicine.

In the context of drug development, 5-{[(3S)-3-Methylpiperazin-1-yl]methyl}pyrimidine has been investigated for its pharmacokinetic properties. Its lipophilicity and hydrogen-bonding capacity contribute to its ability to penetrate cell membranes, a critical factor in bioavailability. The compound's structure-activity relationships (SAR) are a focal point for researchers aiming to optimize its efficacy and reduce off-target effects. This aligns with the growing demand for small-molecule therapeutics with improved selectivity and safety profiles.

The synthesis of 5-{[(3S)-3-Methylpiperazin-1-yl]methyl}pyrimidine typically involves multi-step organic reactions, including nucleophilic substitution and reductive amination. Advances in green chemistry have prompted the exploration of sustainable synthetic routes, such as catalytic methods and solvent-free conditions. These innovations address the pharmaceutical industry's push toward environmentally friendly processes, a topic of high relevance in today's research landscape.

From a commercial perspective, CAS No. 1604448-09-0 is available through specialized chemical suppliers catering to pharmaceutical R&D and academic laboratories. Its pricing and availability are influenced by factors such as purity, scale, and regional demand. The compound's niche applications ensure its position in the market for high-value intermediates, particularly in regions with robust drug discovery pipelines, such as North America and Asia-Pacific.

Emerging applications of 5-{[(3S)-3-Methylpiperazin-1-yl]methyl}pyrimidine extend beyond traditional therapeutics. For instance, its derivatives are being studied for their potential in diagnostic imaging and theranostics, combining therapy and diagnostics. This aligns with the increasing interest in personalized medicine and targeted drug delivery systems. Additionally, the compound's role in chemical biology tools, such as probes for enzyme inhibition studies, underscores its interdisciplinary relevance.

Safety and handling of 5-{[(3S)-3-Methylpiperazin-1-yl]methyl}pyrimidine follow standard laboratory protocols for organic compounds. While it is not classified as hazardous under most regulatory frameworks, proper personal protective equipment (PPE) and ventilation are recommended during handling. Regulatory compliance, including REACH and GMP guidelines, ensures its safe use in industrial and research settings.

In summary, 5-{[(3S)-3-Methylpiperazin-1-yl]methyl}pyrimidine (CAS No. 1604448-09-0) represents a promising chemical entity with broad applications in drug discovery and beyond. Its unique structural features, coupled with ongoing research into its therapeutic potential, make it a compound of enduring interest. As the scientific community continues to explore its capabilities, this molecule is poised to contribute to advancements in healthcare and biotechnology.